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Compound of Interest

Compound Name: 2-Cyclohepten-1-one

Cat. No.: B143340

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical
functionalization of the 2-cyclohepten-1-one ring, a valuable scaffold in the synthesis of
complex molecules, including natural products and pharmacologically active compounds. The
seven-membered ring system offers unique conformational flexibility and reactivity, making its
selective modification a key challenge and opportunity in organic synthesis. These notes cover
a range of important transformations, including conjugate additions, aldol reactions, a-
halogenation, and transition metal-catalyzed cross-coupling reactions.

Conjugate Addition Reactions

Conjugate or Michael additions are fundamental methods for introducing substituents at the 3-
position (C3) of the 2-cyclohepten-1-one ring. These reactions are crucial for creating key
carbon-carbon and carbon-heteroatom bonds.

Organocuprate Addition

Lithium dialkylcuprates are highly effective for the 1,4-addition of alkyl and aryl groups to a,[3-
unsaturated ketones, offering a reliable method for carbon-carbon bond formation.

General Reaction Workflow: Organocuprate Addition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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